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Compound Name: N-Chloroacetanilide
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For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Chloroacetanilide (NCA) and its isomers are halogenated aromatic amides that serve as
important intermediates in organic synthesis, particularly in the pharmaceutical and
agrochemical industries. Their reactivity, influenced by the position of the chlorine atom on the
phenyl ring or on the nitrogen atom of the amide group, makes them versatile building blocks
for more complex molecules. This technical guide provides a comprehensive overview of the
core physicochemical properties of N-Chloroacetanilide, detailed experimental protocols for
its synthesis and characterization, and visualizations of key chemical transformations.

Physicochemical Properties

The physicochemical properties of chloroacetanilide isomers vary significantly depending on
the position of the chlorine atom. The following tables summarize key quantitative data for N-
chloroacetanilide and the ortho-, meta-, and para-isomers of chloroacetanilide.

Table 1: General Physicochemical Properties
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N- 2- 3- 4-
Property Chloroacetanil Chloroacetanil Chloroacetanil Chloroacetanil
ide ide ide ide
Molecular
CsHsCINO CsHsCINO CsHsCINO CsHsCINO
Formula
Molecular Weight  169.61 g/mol [1] 169.61 g/mol [2] 169.61 g/mol 169.61 g/mol [3]
] ] ] ) White to off-white ~ White to off-white
White to off-white  Light beige ] )
Appearance . ) ] crystalline crystalline
crystalline solid solid[2] )
powder solid[4][5]
CAS Number 579-11-3[1][6] 533-17-5 588-07-8 539-03-7[4]
Table 2: Thermal Properties
N- 2- 3- 4-
Property Chloroacetanil Chloroacetanil Chloroacetanil Chloroacetanil
ide ide ide ide
Melting Point 92 °CJ6] 86-88 °C 77-78 °C 176-181 °C[7]
234.2 °C
Boiling Point ) - - 333 °C[3][8]
(Predicted)[6]
Flash Point - - - 156.4 °C[8]
Table 3: Solubility Data
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N- 2- 3- 4-
Solvent Chloroacetanil Chloroacetanil Chloroacetanil Chloroacetanil
ide ide ide ide
Limited Practically o - Sparingly
Water -~ ] Limited solubility
solubility[9] insoluble soluble[5]
Ethanol Soluble[9] - Readily soluble Soluble[4]
Acetone Soluble[9] - - Soluble[4]
Readily Slightly
Benzene - -
soluble[10] soluble[10]
o Readily Readily
Carbon Disulfide - -
soluble[10] soluble[10]
Carbon Slightly
Tetrachloride soluble[10]
o Very slightly
Ligroin - - -
soluble[10]
] 50 mg/mL (hot)
Dioxane - - -
[5]
Table 4: Spectroscopic Data
N- 2- 3- 4-
Spectrum Chloroacetanil Chloroacetanil Chloroacetanil Chloroacetanil
ide ide ide ide
UV (Amax in 95%
- 240 nm[10] 245 nm[10] 249 nm[10]
Ethanol)
1H NMR Available Available Available Available[11]
IR Available Available - Available
Mass Spectrum Available Available[2] - Available
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Key Chemical Transformations
The Orton Rearrangement

A characteristic reaction of N-haloanilides is the Orton rearrangement, which occurs under
acidic conditions. In this intermolecular rearrangement, the halogen on the nitrogen atom
migrates to the aromatic ring, typically yielding a mixture of ortho- and para-substituted

products.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

+ Acet:fi"de o-Chloroacetanilide

+ Acetanilide
- H+

p-Chloroacetanilide

+ClI-
- Acetanilide

Protonated
N-Chloroacetanilide

Intermediate Complex
[Acetanilide + Clz]

N
N-Chloroacetanilide *H

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

~

4 Reaction Preparation

(Acetanilide, NaOH, WateD

Add and Dissolve

(SOOmI Reaction Flask)

o

J

C 2

hlorination Reaction

(Dichlorine Monoxide)

Stir at 15-30°C
for 5 hours

J

(Product [solation\

(Filter Precipitate)
Dry Solid
C\I-Chloroacetanilide)

- J

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Phase I Metabolism

Hydroxylated
Intermediates

Hydroxylation Phase II Metabolism

(CYP450)

Conjugation

Glucuronide or
Sulfate Conjugates

N-Chloroacetanilide

Reductive Dechlorination

Excretion

Conjugation

Acetanilide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of N-Chloroacetanilide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580650#physicochemical-properties-of-n-
chloroacetanilide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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